Cas no 2159559-79-0 (1,1-difluoro-2-3-(methoxymethyl)phenylpropan-2-amine)

• Product Name: 1,1-difluoro-2-3-(methoxymethyl)phenylpropan-2-amine
• CAS No: 2159559-79-0
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 5859086
• PubChem ID: 165852051
• Update Time: 2025-10-25

1,1-difluoro-2-3-(methoxymethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-3-(methoxymethyl)phenylpropan-2-amine
• 1,1-difluoro-2-[3-(methoxymethyl)phenyl]propan-2-amine
• 2159559-79-0
• EN300-1958574

• Inchi： 1S/C11H15F2NO/c1-11(14,10(12)13)9-5-3-4-8(6-9)7-15-2/h3-6,10H,7,14H2,1-2H3
• InChI Key： XCQUSYMKJLAPTO-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC=C(COC)C=1)N)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 1,1-difluoro-2-3-(methoxymethyl)phenylpropan-2-amine

Comprehensive Overview of 1,1-Difluoro-2-(3-(Methoxymethyl)Phenyl)Propan-2-Amine (CAS No. 2159559-79-0)

The compound 1,1-difluoro-2-(3-(methoxymethyl)phenyl)propan-2-amine (CAS No. 2159559-79-0) is a fluorinated organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the difluoro moiety and the methoxymethylphenyl substituent, which contribute to its distinct physicochemical properties. This compound has garnered attention in pharmaceutical and material science research due to its potential applications in drug discovery and specialty chemicals. Researchers are particularly interested in its amine functionality, which may serve as a building block for bioactive molecules or advanced polymers.

In recent years, the demand for fluorinated compounds like 1,1-difluoro-2-(3-(methoxymethyl)phenyl)propan-2-amine has surged, driven by their stability and versatility in synthetic chemistry. A trending topic in scientific forums revolves around the role of fluorine substitution in enhancing metabolic stability and bioavailability—a critical factor in modern drug design. Users frequently search for terms such as "fluorinated amine synthesis" or "applications of difluoro compounds," reflecting the growing curiosity about this niche. The compound’s CAS No. 2159559-79-0 is often queried in databases, underscoring its relevance in patent literature and R&D workflows.

From a structural perspective, the methoxymethylphenyl group in 1,1-difluoro-2-(3-(methoxymethyl)phenyl)propan-2-amine introduces steric and electronic effects that influence reactivity. This feature aligns with current trends in fragment-based drug discovery, where modular scaffolds are prioritized for lead optimization. Additionally, the compound’s potential as a chiral intermediate has sparked discussions in asymmetric synthesis circles, addressing common search queries like "amine derivatives in catalysis" or "fluorine in agrochemicals." Such interdisciplinary interest highlights its broad utility beyond traditional organic chemistry.

Analytical characterization of CAS No. 2159559-79-0 typically involves techniques like NMR spectroscopy and mass spectrometry, which confirm the presence of the difluoro and methoxymethyl motifs. These methods are frequently explored in user-generated content, with questions such as "how to identify fluorinated compounds" or "spectral data interpretation for amines." The compound’s stability under various conditions is another hot topic, particularly for industrial applications requiring high-purity intermediates. This aligns with SEO-optimized terms like "scalable synthesis of fluorinated amines" or "handling air-sensitive organofluorines."

In conclusion, 1,1-difluoro-2-(3-(methoxymethyl)phenyl)propan-2-amine represents a compelling case study in the intersection of fluorine chemistry and functional group diversity. Its CAS No. 2159559-79-0 serves as a gateway to deeper exploration of fluorinated building blocks, addressing both academic and industrial inquiries. By integrating trending search terms and emphasizing its structural novelty, this overview aims to bridge knowledge gaps while adhering to SEO best practices for visibility in scientific and technical communities.